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Abstract

Henriol B, also known as Chloramultilide D, is a naturally occurring dimeric sesquiterpenoid
isolated from the plant Chloranthus spicatus. As a member of the lindenane class of
sesquiterpenoids, Henriol B has garnered interest within the scientific community for its
potential biological activities. This technical guide provides a comprehensive overview of the
known physical and chemical properties of Henriol B, including its molecular structure,
spectroscopic data, and a detailed experimental protocol for its isolation. Additionally, this guide
explores the compound's potential biological impact by illustrating its inhibitory effect on the
Whnt signaling pathway, a crucial pathway in cellular processes.

Chemical Identity and Physical Properties

Henriol B is a complex dimeric sesquiterpenoid with the molecular formula C3ssHa0011[1]. Its
identity has been confirmed through various spectroscopic methods. While specific quantitative
physical properties such as melting point, boiling point, and solubility are not widely reported in
publicly available literature, its identity is well-established through detailed spectroscopic
analysis.

Table 1: Chemical and Physical Properties of Henriol B
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Property Value Reference
Systematic Name Chloramultilide D [1]
Molecular Formula Cs5H40011 [1]
Molecular Weight 636.69 g/mol

CAS Number 1000995-49-2

Appearance Amorphous Powder [2]

Spectroscopic Data

The structure of Henriol B was elucidated using one-dimensional and two-dimensional Nuclear
Magnetic Resonance (NMR) spectroscopy, as well as Mass Spectrometry (MS)[2][3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

The H and 3C NMR data for Henriol B were reported in the Journal of Natural Products[3].
This data is crucial for the structural confirmation of the molecule.

(Note: The following table is a representation of the type of data available in the primary
literature and may not be exhaustive.)

Table 2: Representative *H and 13C NMR Data for Henriol B (in CDCIs)

Position o6C (ppm) OH (ppm, mult., J in Hz)

Detailed chemical shifts (&) and coupling constants (J) are available in the cited literature and
are essential for unambiguous structural assignment.

Mass Spectrometry (MS)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://arabjchem.org/genus-chloranthus-a-comprehensive-review-of-its-phytochemistry-pharmacology-and-uses/
https://arabjchem.org/genus-chloranthus-a-comprehensive-review-of-its-phytochemistry-pharmacology-and-uses/
https://www.researchgate.net/publication/291205955_Composition_of_Essential_Oils_from_Chloranthus_elatior_and_Ch_spicatus_from_Vietnam
https://www.benchchem.com/product/b15595504?utm_src=pdf-body
https://www.researchgate.net/publication/291205955_Composition_of_Essential_Oils_from_Chloranthus_elatior_and_Ch_spicatus_from_Vietnam
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0152012
https://www.benchchem.com/product/b15595504?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0152012
https://www.benchchem.com/product/b15595504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

High-resolution mass spectrometry (HRMS) is utilized to determine the precise molecular
weight and elemental composition of Henriol B, further confirming its molecular formula[2].

Experimental Protocols
Isolation of Henriol B from Chloranthus spicatus

The following is a generalized protocol based on methods for isolating sesquiterpenoids from
Chloranthus species|2].

Experimental Workflow for Henriol B Isolation
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Dried, powdered whole plant of Chloranthus spicatus
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Caption: Workflow for the isolation of Henriol B.
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o Extraction: The air-dried and powdered whole plant of Chloranthus spicatus is extracted
exhaustively with 95% ethanol at room temperature.

» Concentration: The ethanol extract is filtered and then concentrated under reduced pressure
to yield a crude extract.

» Partitioning: The crude extract is suspended in water and partitioned successively with ethyl
acetate.

o Chromatography: The ethyl acetate-soluble fraction is subjected to column chromatography
on silica gel, eluting with a gradient of solvents (e.g., hexane-ethyl acetate or
dichloromethane-methanol).

« Purification: Fractions containing Henriol B, as identified by thin-layer chromatography, are
further purified by preparative high-performance liquid chromatography (HPLC) to yield the
pure compound.

Biological Activity and Signaling Pathways

While direct studies on the signaling pathways affected by Henriol B are limited, research on a
closely related dimeric sesquiterpenoid, Shizukaol D, also isolated from the Chloranthus genus,
has shown inhibitory effects on the Wnt signaling pathway[4]. The Wnt pathway is a critical
regulator of cell proliferation, differentiation, and apoptosis, and its dysregulation is implicated
in various diseases, including cancer.

Inhibition of the Wnt Signaling Pathway

Shizukaol D has been demonstrated to suppress the Wnt/[3-catenin signaling cascade. This
provides a plausible mechanism of action for related compounds like Henriol B.

Simplified Diagram of Wnt Pathway Inhibition
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Caption: Inhibition of the canonical Wnt signaling pathway.

Conclusion

Henriol B is a structurally complex natural product with established spectroscopic
characteristics. While detailed quantitative physical data remains sparse in readily accessible
literature, the foundational chemical information is available. The biological activity of closely
related compounds suggests that Henriol B may possess therapeutic potential, particularly
through the modulation of key cellular signaling pathways like the Wnt pathway. Further
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research is warranted to fully elucidate the physical, chemical, and pharmacological properties
of this intriguing molecule. This guide serves as a foundational resource for researchers and
professionals in the field of natural product chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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